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Compound of Interest

1-(Ethylamino)-3-
Compound Name:
(dimethylamino)propane

Cat. No.: B092018

An In-depth Technical Guide to 1-(Ethylamino)-3-(dimethylamino)propane

This technical guide provides comprehensive information on 1-(Ethylamino)-3-
(dimethylamino)propane, targeting researchers, scientists, and professionals in drug
development. It covers the compound's chemical identity, physical properties, safety
information, and potential applications, presenting data in a structured and accessible format.

Chemical Identity and Properties

1-(Ethylamino)-3-(dimethylamino)propane is a diamine compound with the chemical formula
C7H18N2.[1] Its structure features a propane backbone with an ethylamino group at one
terminus and a dimethylamino group at the other.

Molecular Structure Diagram

Caption: 2D structure of 1-(Ethylamino)-3-(dimethylamino)propane.

Quantitative Data Summary

The key chemical and physical properties are summarized in the table below for quick
reference.
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Property Value Source
CAS Number 19475-27-5 [1]
Molecular Formula C7H18N2 [1]
Molecular Weight 130.23 g/mol [1]
Purity >98.00% (Typical) [1]

Safety and Handling

While a specific safety data sheet (SDS) for 1-(Ethylamino)-3-(dimethylamino)propane was
not available, data from structurally similar aliphatic amines suggest that appropriate
precautions should be taken. The following information is based on general safety protocols for
compounds in this class.
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Hazard Category

Precautionary Statement

Skin Contact

Causes skin irritation/burns. Wear protective
gloves and clothing.[2][3] In case of contact,

immediately rinse skin with water/shower.[2][3]

Eye Contact

Causes serious eye damage. Wear eye/face
protection.[2][3] If in eyes, rinse cautiously with
water for several minutes.[2][3]

May cause respiratory irritation. Do not breathe

Inhalation dust/fume/gas/mist/vapors/spray.[2][3] Use only
outdoors or in a well-ventilated area.[2][3]
Harmful if swallowed. Do not eat, drink or smoke
Ingestion when using this product.[2][4] If swallowed, rinse
mouth but do NOT induce vomiting.[2][3]
May be a flammable liquid and vapor. Keep
Flammability away from heat, sparks, open flames, and hot
surfaces.[2]
Store locked up in a well-ventilated place.[2][3]
Storage ) ]
Keep container tightly closed.[2][3]
) Dispose of contents/container to an approved
Disposal

waste disposal plant.[2][3]

Experimental Protocols

Detailed experimental protocols for the synthesis of 1-(Ethylamino)-3-

(dimethylamino)propane are not readily available in the public domain. However, a general

approach for the synthesis of similar unsymmetrical diamines involves the alkylation of a

primary or secondary amine.

General Synthetic Approach: Reductive Amination

A plausible synthetic route for this compound is the reductive amination of an appropriate

aldehyde or ketone with the corresponding amine, followed by purification.
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lllustrative Reaction Scheme: N,N-dimethyl-3-aminopropanal + Ethylamine — [Intermediate
Imine] --(Reduction)--> 1-(Ethylamino)-3-(dimethylamino)propane

General Procedure:

e Reaction Setup: A solution of the starting amine (e.g., N,N-dimethyl-1,3-propanediamine) is
prepared in a suitable solvent such as methylene chloride in a three-necked flask equipped
with a mechanical stirrer and an addition funnel.[5] The flask is cooled in an ice bath.[5]

» Addition of Reagent: The second reactant (e.g., an ethylating agent like ethyl isocyanate or
an aldehyde for reductive amination) is dissolved in the same solvent and added slowly to
the cooled amine solution while stirring vigorously.[5]

o Reaction and Workup: The reaction mixture is stirred for a specified period, allowing it to
reach room temperature.[6] After the reaction is complete, an agueous workup is performed.
The organic phase is separated, and the aqueous phase is extracted multiple times with the
solvent.[5][6]

 Purification: The combined organic extracts are dried over an anhydrous drying agent (e.g.,
magnesium sulfate or sodium sulfate).[5][6] The solvent is then removed under reduced
pressure, and the resulting crude product is purified, typically by distillation under reduced
pressure, to yield the final compound.[5]

Applications in Research and Drug Development

Diamine structures like 1-(Ethylamino)-3-(dimethylamino)propane are valuable building
blocks in medicinal chemistry and materials science. The two amine groups offer sites for
further chemical modification, making them useful as linkers or scaffolds in the synthesis of
more complex molecules with potential therapeutic activity. For instance, related 1-phenyl-3-
dimethylamino-propane derivatives have been investigated for their analgesic properties.[7]

The presence of a tertiary amine and a secondary amine provides differential reactivity and
allows for the construction of compounds that can interact with biological targets such as
transporters or receptors. Analogues of citalopram, which feature a 1-(3-(dimethylamino)propyl)
side chain, have been synthesized to probe the serotonin transporter (SERT) binding sites.[8]
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Conceptual Workflow in Drug Discovery

The diagram below illustrates a conceptual workflow for how a compound like 1-
(Ethylamino)-3-(dimethylamino)propane could be utilized as a starting scaffold in a drug
discovery program.
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Caption: Role of a chemical scaffold in a typical drug discovery pipeline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b092018#cas-number-and-molecular-structure-of-1-
ethylamino-3-dimethylamino-propane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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